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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238 Get Quote

Anhydrous zirconium iodide (ZrI₄) is a highly reactive, hygroscopic, and corrosive solid,

demanding meticulous handling and storage procedures to ensure the safety of laboratory

personnel and the integrity of the material. These application notes provide detailed protocols

for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions
Anhydrous zirconium iodide is classified as a corrosive solid that causes severe skin burns

and eye damage[1][2][3]. It is crucial to handle this compound with extreme care in a controlled

environment.

1.1 Personal Protective Equipment (PPE) A comprehensive PPE protocol is mandatory when

handling anhydrous zirconium iodide. This includes, but is not limited to:

Eye Protection: Tightly sealed safety glasses or chemical worker's goggles are required. Do

not wear contact lenses[2][4].

Hand Protection: Use impervious, chemical-resistant gloves. Nitrile gloves are suitable for

low-volume applications, and wearing two pairs is recommended[2][5]. Always check the

integrity of gloves before use[2].

Body Protection: A flame-resistant lab coat, fully buttoned with sleeves of sufficient length to

prevent skin exposure, is essential. Full-length pants and closed-toe shoes must be worn[2]

[5].
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Respiratory Protection: Handling should be performed in a chemical fume hood or a glove

box with an inert atmosphere to avoid inhalation of dust[5][6]. If exposure limits are

exceeded, a NIOSH/MSHA-approved respirator is necessary[4][6].

1.2 First Aid Measures In case of exposure, immediate action is critical:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention[4][6].

Skin Contact: Instantly remove all contaminated clothing. Rinse the affected skin area with

water and then wash with soap and water[2][4][6]. Seek immediate medical attention[6].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[1][4][6].

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention[1][2].

Storage Protocols
Proper storage of anhydrous zirconium iodide is paramount to maintain its stability and

prevent hazardous reactions.

2.1 Storage Conditions

Atmosphere: Store under a dry, inert gas such as argon or nitrogen[2]. The compound is

sensitive to air and moisture[2][7].

Container: Keep the container tightly sealed[1][2][6][7].

Location: Store in a cool, dry, and well-ventilated area[1][2][6]. It should be stored in a locked

cabinet or an area with restricted access[2][7].

Incompatible Materials: Store away from oxidizing agents and water[2][8].
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Parameter Value/Specification Source(s)

Storage Temperature
Cool, dry place (Specific range

not defined)
[1][2]

Melting Point 499 °C (930 °F; 772 K) [4][9]

Boiling Point
431 °C (808 °F; 704 K)

(sublimes)
[9]

ACGIH TLV-TWA 5 mg/m³ (as Zr) [3][6]

ACGIH TLV-STEL 10 mg/m³ (as Zr) [3][6]

OSHA PEL 5 mg/m³ (as Zr) [6]

NIOSH IDLH 25 mg/m³ (as Zr) [3][6]

Experimental Protocols
4.1 Protocol for Handling Anhydrous Zirconium Iodide in an Inert Atmosphere Glovebox

Preparation:

Ensure the glovebox is purged with an inert gas (e.g., argon, nitrogen) and that the oxygen

and moisture levels are below the acceptable threshold for the experiment.

Gather all necessary equipment, including spatulas, weighing boats, and reaction vessels,

and place them inside the glovebox antechamber.

Don the required PPE as outlined in section 1.1.

Procedure:

Transfer the sealed container of anhydrous zirconium iodide into the glovebox via the

antechamber.

Allow the container to equilibrate to the glovebox atmosphere before opening to prevent

condensation.
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Carefully open the container.

Using a clean, dry spatula, dispense the required amount of the orange-colored solid[9]

into a pre-tared weighing boat or directly into the reaction vessel.

Avoid creating dust during transfer[1].

Tightly reseal the main container of anhydrous zirconium iodide immediately after

dispensing.

Proceed with the experimental reaction within the inert atmosphere of the glovebox.

Post-Handling:

Clean all utensils and the work area within the glovebox according to standard laboratory

procedures for reactive materials.

Remove all waste and excess material in sealed containers through the antechamber for

proper disposal.

Remove the primary container of anhydrous zirconium iodide and return it to its

designated storage location.

4.2 Protocol for Spill Cleanup

Immediate Actions:

Evacuate personnel from the immediate spill area.

Ensure the area is well-ventilated[1].

Do not use water to clean the spill, as it reacts with the compound[1][7].

Cleanup Procedure:

Don the appropriate PPE, including respiratory protection[1].

Isolate the spill area[1].
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Carefully vacuum up the spilled solid using a HEPA (High-Efficiency Particulate Air) filtered

vacuum cleaner to avoid raising dust[1].

Place the collected material into a tightly sealed container for disposal[1].

If a vacuum is not available, cover the spill with a dry, inert absorbent material and

carefully transfer it to a suitable container for disposal[4].

Decontamination:

Wipe the spill area with a cloth dampened with an appropriate solvent (ensure the solvent

is not reactive with the residue).

Dispose of all contaminated materials as hazardous waste in accordance with local,

regional, and national regulations[1][2].

Diagrams
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Start: 
Receive Anhydrous Zirconium Iodide

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container
- Under inert gas

- Away from incompatibles

Store Immediately

Handling Preparation
- Don full PPE

- Prepare inert atmosphere glovebox
- Gather all equipment

Retrieve for Experiment

Handling Procedure
- Transfer container to glovebox

- Dispense required amount
- Reseal container immediately

Post-Handling
- Clean work area and tools
- Properly package waste

- Return primary container to storage

Spill Event

Return to Storage

Waste Disposal
- Dispose of as hazardous waste

- Follow all regulations

Dispose of Waste

Spill Response
- Evacuate and ventilate
- Don appropriate PPE

- Use HEPA vacuum or dry absorbent
- Package waste for disposal

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of anhydrous zirconium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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